Cas no 863022-17-7 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide
• CAS No: 863022-17-7
• MF: C₁₅H₁₆FNO₄S
• MW: 325.355246543884
• CID: 6267590
• PubChem ID: 16194975
• Update Time: 2025-10-17

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide
• SMR000323300
• F0678-0796
• HMS2731A22
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)tetrahydrofuran-2-carboxamide
• CHEMBL1393612
• SR-01000008450-1
• MLS000684791
• 863022-17-7
• SR-01000008450
• AKOS024595704
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide

• Inchi： 1S/C15H16FNO4S/c16-11-3-5-12(6-4-11)17(13-7-9-22(19,20)10-13)15(18)14-2-1-8-21-14/h3-7,9,13-14H,1-2,8,10H2
• InChI Key： OAUHQRZRZOYKQL-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)N(C1C=CC(=CC=1)F)C(C1CCCO1)=O)(=O)=O

Computed Properties

• Exact Mass: 325.07840733g/mol
• Monoisotopic Mass: 325.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide

Comprehensive Overview of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide (CAS No. 863022-17-7)

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide (CAS No. 863022-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 863022-17-7, belongs to a class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a fluorophenyl group and a thiophene ring in its structure makes it a promising candidate for drug discovery and development.

The molecular structure of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide incorporates a sulfone functional group, which is known for its electron-withdrawing properties and ability to enhance metabolic stability in drug molecules. Researchers are particularly interested in this compound due to its potential role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating various diseases. The oxolane-2-carboxamide moiety further adds to its versatility, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by the need for new therapeutic agents with improved efficacy and safety profiles. This trend aligns with the growing interest in precision medicine and targeted drug delivery, where compounds like CAS 863022-17-7 play a pivotal role. The compound's fluorinated aromatic ring is particularly noteworthy, as fluorine atoms are often incorporated into drug molecules to enhance bioavailability and binding affinity.

From a synthetic chemistry perspective, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide presents an interesting challenge due to its complex stereochemistry and functional group interactions. Chemists are exploring efficient routes to synthesize this compound, with a focus on green chemistry principles to minimize environmental impact. The compound's CAS registry number 863022-17-7 serves as a unique identifier in chemical databases, facilitating research collaboration and data sharing across the scientific community.

The potential applications of 863022-17-7 extend beyond pharmaceuticals. Its unique structure makes it a candidate for materials science, particularly in the development of functional polymers or advanced coatings. The thiophene-sulfone moiety, for instance, could impart desirable electronic properties for organic semiconductors or conductive materials. This versatility underscores the importance of continued research into this compound and its derivatives.

Analytical characterization of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are critical for research applications. The 4-fluorophenyl group in particular produces distinct spectroscopic signatures that aid in compound identification and quality control.

As the scientific community continues to explore small molecule therapeutics, compounds like CAS 863022-17-7 remain at the forefront of innovation. Its structural features align with current trends in fragment-based drug discovery and computational chemistry, where researchers use molecular modeling to predict biological activity before synthesis. The integration of AI-driven drug design approaches may further accelerate the development of derivatives based on this core structure.

In conclusion, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide (CAS No. 863022-17-7) represents a fascinating area of research with broad implications across multiple scientific disciplines. Its unique combination of sulfone, fluorophenyl, and oxolane functionalities makes it a valuable compound for both academic and industrial research, particularly in the context of modern drug discovery and materials science applications.